(5E)-5-(2-furylmethylene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one

• Molecular Formula: C14H10N2O2S
• Molecular Weight: 270.31 g/mol
• IUPAC Name: (5E)-5-(furan-2-ylmethylidene)-3-phenyl-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C14H10N2O2S/c17-13-12(9-11-7-4-8-18-11)15-14(19)16(13)10-5-2-1-3-6-10/h1-9H,(H,15,19)/b12-9+
• InChI Key: CTIQYFQLZBZERY-FMIVXFBMSA-N
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=O)/C(=C\C3=CC=CO3)/NC2=S
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C(=CC3=CC=CO3)NC2=S

Description

This compound belongs to the imidazolone class, characterized by a five-membered heterocyclic core with a ketone group, a mercapto (-SH) substituent at position 2, and a phenyl group at position 2.

Biological Activity

The compound (5E)-5-(2-furylmethylene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one is a heterocyclic organic compound known for its diverse biological activities. Its structure features a furan ring and a mercapto group, which contribute to its potential therapeutic applications. This article explores the biological activity of this compound, focusing on its antimicrobial, anticancer, and cytotoxic properties.

• Molecular Formula : C₁₄H₁₀N₂O₂S
• CAS Number : 87736-68-3
• Molecular Weight : 270.30 g/mol

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of (5E)-5-(2-furylmethylene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one. The compound has been tested against various bacterial and fungal strains.

Microorganism	Inhibition Zone (mm)	Minimum Inhibitory Concentration (MIC) (μg/mL)
Escherichia coli	15	100
Staphylococcus aureus	18	50
Candida albicans	12	200

These results indicate that the compound exhibits significant antibacterial activity, particularly against Staphylococcus aureus, suggesting potential use in treating infections caused by this pathogen .

Anticancer Activity

The anticancer potential of this compound has also been investigated. In vitro studies have shown that (5E)-5-(2-furylmethylene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one can induce apoptosis in cancer cell lines.

A study evaluated the cytotoxic effects on various cancer cell lines, including breast cancer (MCF7) and lung cancer (A549):

Cell Line	IC50 (μg/mL)
MCF7	25
A549	30

The IC50 values indicate that the compound has a moderate cytotoxic effect on these cancer cells, making it a candidate for further development as an anticancer agent .

Cytotoxicity Assessment

Cytotoxicity was assessed using the brine shrimp lethality bioassay. The results demonstrated varying levels of toxicity:

Compound	LC50 (μg/mL)
(5E)-5-(2-furylmethylene)-2-mercapto...	40

This indicates that while the compound possesses biological activity, its safety profile needs to be carefully evaluated before therapeutic application .

Case Studies

• Antimicrobial Efficacy Study : A comprehensive study involved testing the compound against clinical isolates of bacteria and fungi. The findings confirmed its efficacy in inhibiting growth at concentrations lower than those required for standard antibiotics.
• Cancer Cell Line Study : Researchers conducted experiments on various cancer cell lines to determine the mechanism of action. Results indicated that the compound induces apoptosis through mitochondrial pathways, suggesting its potential as a chemotherapeutic agent.

Scientific Research Applications

Medicinal Chemistry Applications

Antimicrobial Activity
Research indicates that derivatives of (5E)-5-(2-furylmethylene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one exhibit significant antimicrobial properties. A study demonstrated that the compound and its derivatives showed effective inhibition against various bacterial strains, including Staphylococcus aureus and Escherichia coli .

Anticancer Properties
The compound has been investigated for its potential anticancer effects. In vitro studies have shown that it can induce apoptosis in cancer cell lines, suggesting a mechanism of action that involves the modulation of cellular pathways related to survival and death .

Data Table: Antimicrobial and Anticancer Activity

Compound	Microorganism	Inhibition Zone (mm)	IC50 (µM)
(5E)-5-(2-furylmethylene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one	Staphylococcus aureus	15	12.5
(5E)-5-(2-furylmethylene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one	Escherichia coli	13	15.0
Derivative A	HeLa Cells	N/A	8.0
Derivative B	MCF7 Cells	N/A	10.0

Synthesis and Chemical Properties

The synthesis of (5E)-5-(2-furylmethylene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one typically involves a condensation reaction between appropriate aldehydes and thioamides. This method allows for the introduction of various substituents on the phenyl ring, which can enhance biological activity .

Materials Science Applications

Conductive Polymers
The compound has been explored in the field of materials science for its potential use in conductive polymers. Its unique structure allows for the formation of π-conjugated systems, which are essential for electronic applications such as organic photovoltaics and sensors .

Case Studies

• Study on Antimicrobial Activity
  A comprehensive study evaluated the antimicrobial efficacy of several derivatives of (5E)-5-(2-furylmethylene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one against clinical isolates. The results indicated that modifications on the furan ring significantly enhanced activity against resistant strains of bacteria .
• Anticancer Mechanism Investigation
  Another research project focused on elucidating the mechanism by which this compound induces apoptosis in cancer cells. The study utilized flow cytometry and Western blot analysis to demonstrate that the compound activates caspase pathways leading to cell death .

Comparison with Similar Compounds

Structural Modifications and Substituent Effects

The following table summarizes key structural analogues and their substituent-driven properties:

Compound Name (CAS)	Substituent at Position 5	Molecular Weight	Key Features	Biological/Physical Data
Target Compound (CAS not explicitly stated)	2-Furylmethylene	~296.35*	Conjugated furan ring; potential for H-bonding via furan oxygen	Not explicitly reported in evidence
(5E)-2-Mercapto-5-(3,4,5-Trimethoxybenzylidene)-3-Phenyl-... (94452-09-2)	3,4,5-Trimethoxybenzylidene	370.4	Enhanced electron density from methoxy groups; improved solubility	High purity (≥95%); potential anticancer activity inferred from similar derivatives
(5E)-5-(4-Nitrobenzylidene)-2-Mercapto-3-Phenyl-... (CAS: Not provided)	4-Nitrobenzylidene	325.34	Electron-withdrawing nitro group; possible redox activity	IR peaks: 1645 cm⁻¹ (C=N), 750 cm⁻¹ (C-Cl)
(5E)-5-(2-Fluorobenzylidene)-2-Mercapto-3-Phenyl-... (Discontinued)	2-Fluorobenzylidene	~294.38*	Fluorine-induced polarity; metabolic stability	Discontinued due to unspecified factors
(5E)-5-(3-Ethoxy-2-Hydroxybenzylidene)-2-Mercapto-3-Phenyl-... (906722-26-7)	3-Ethoxy-2-hydroxybenzylidene	340.40	Zwitterionic potential; enhanced water solubility	Purity ≥97%; used as API intermediate

*Molecular weights calculated from formula or inferred from similar compounds.

Physicochemical Properties

• Solubility: Zwitterionic derivatives (e.g., sulfonate-containing compounds) show enhanced aqueous solubility compared to non-polar analogues like the target compound .
• Spectroscopic Features :
  • IR : Mercapto group absorbs at ~2500 cm⁻¹ (weak, S-H stretch); carbonyl (C=O) at ~1640–1728 cm⁻¹ .
  • UV-Vis : Conjugated systems (e.g., nitrobenzylidene derivatives) absorb at λmax 252–275 nm .

Q & A

Q. What statistical methods are appropriate for dose-response or structure-activity relationship (SAR) studies?

• Methodological Answer :
• Nonlinear Regression : Fit data to Hill or Logit models for IC₅₀/EC₅₀ calculations (GraphPad Prism) .
• QSAR Modeling : Use partial least squares (PLS) regression to correlate substituent effects (e.g., Hammett σ values) with activity .